Cas no 6295-57-4 (2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid)

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid structure

6295-57-4 structure

Product Name:2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid

CAS No:6295-57-4

MF:C₉H₇NO₂S₂

MW:225.28737950325

MDL:MFCD00227391

CID:503250

PubChem ID:80525

Update Time:2025-04-19

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (2-BENZOTHIAZOLYLTHIO)ACETIC ACID
- (Benzothiazol-2-ylsulfanyl)-acetic acid
- (2-Benzothiazolythio)acetic acid
- 2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid
- Acetic acid,2-(2-benzothiazolylthio)-
- 2-(carboxymethylthio)benzothiazole
- (2-benzothiazolylthio)-acetic aci
- (benzothiazol-2-ylthio)acetic acid
- Acetic acid,(2-benzothiazolylthio)-
- (Benzothiazol-2-ylsulfanyl)acetic acid
- (1,3-benzothiazol-2-ylthio)acetic acid
- 2-(benzo[d]thiazol-2-ylthio)acetic acid
- Acetic acid, (2-benzothiazolylthio)-
- 2-(2-Benzothiazolylthio)acetic acid
- S-2-(Benzothiazolylthio)glycolic acid
- 2-Carboxymethylthiobenzothiazole
- (2-Benzothiazolylthio)AceticAcid
- NCGC00245515-02
- BB 0219213
- NS00022583
- AI3-16822
- UNII-9H400WTE52
- FT-0703348
- NSC-11891
- EINECS 228-565-0
- STR04969
- MLS000714418
- 6295-57-4
- HMS587A08
- CCG-15185
- SY050427
- (1,3-Benzothiazol-2-ylsulfanyl)acetic acid
- MFCD00227391
- NSC 11891
- AB00650038-09
- SR-01000400075
- B1941
- Acetic acid, 2-(2-benzothiazolylthio)-
- HMS2764F09
- benzothiazol-2-ylsulfanyl-acetic acid
- SR-01000400075-1
- SMR000274397
- ChemDiv1_000008
- NSC11891
- 9H400WTE52
- CHEMBL1373993
- S-2-Benzothiazolylthioglycolic acid
- AB00650038-03
- F0176-0073
- EN300-16451
- A8691
- AKOS000121545
- CBDivE_001818
- NCGC00245515-01
- MLS000737963
- WLN: T56 BN DSJ CS1VQ
- NSC-4443
- SCHEMBL1286369
- EU-0033675
- AE-641/00692004
- 2-(Benzothiazol-2-ylsulfanyl)acetic acid
- Z55903461
- DTXSID5064209
- SANBIT ABT
- TS-00561
- J-500641
- (1,3-Benzothiazol-2-ylsulfanyl)acetic acid #
- 2-(benzo[d]thiazol-2-ylthio)aceticacid
- 2-(benzo[d]thiazol-2-ylthio)acetic acid;(2-Benzothiazolythio)-acetic acid
- BBL000200
- DB-073230
- ALBB-005192
- STK395241
- MDL： MFCD00227391
- Inchi： 1S/C9H7NO2S2/c11-8(12)5-13-9-10-6-3-1-2-4-7(6)14-9/h1-4H,5H2,(H,11,12)
- InChI Key： ZZUQWNYNSKJLPI-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC=CC1=2)SCC(=O)O

Computed Properties

Exact Mass: 224.99200
Monoisotopic Mass: 224.99182081g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.7
Topological Polar Surface Area: 104

Experimental Properties

Color/Form: Powder
Density: 1.4374 (rough estimate)
Melting Point: 156.0 to 160.0 deg-C
Refractive Index: 1.5364 (estimate)
PSA: 103.73000
LogP: 2.47300
Solubility: Not determined

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R36/37/38

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Pricemore >>

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Fluorochem	057480-5g	Benzothiazol-2-ylsulfanyl)-acetic acid	6295-57-4	95+%	5g	￡13.00	2022-03-01
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152745-5g	2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid	6295-57-4	>98.0%	5g	¥72.90	2023-09-04
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152745-500G	2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid	6295-57-4	>98.0%	500g	¥1949.90	2023-09-04
Chemenu	CM115814-500g	(1,3-benzothiazol-2-ylthio)acetic acid	6295-57-4	95%	500g	$204	2021-08-06
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2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Suppliers

Amadis Chemical Company Limited

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(CAS:6295-57-4)2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid

Order Number:A8691

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:15

Price ($):229.0

Email:sales@amadischem.com

Product Official Link

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